![molecular formula C23H22N4O6S B2496027 5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 1020967-82-1](/img/structure/B2496027.png)
5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of heterocyclic compounds that have been studied for various biological activities. While the specific compound is not directly cited in the available literature, related compounds within the thiazolo[4,5-d]pyridazinone family have been synthesized and explored for their potential biological activities, such as analgesic, anti-inflammatory, and anticancer properties.
Synthesis Analysis
The synthesis of related thiazolo[4,5-d]pyridazinone derivatives involves reactions of substituted thiazol-4-carboxylates with hydrazine, yielding compounds in moderate to high yields. These processes typically involve nucleophilic substitution and cyclization steps, which are common in the synthesis of complex heterocycles (Demchenko et al., 2015).
Scientific Research Applications
Heterocyclic Compound Applications
Heterocyclic compounds, such as those containing furan, thiazole, and pyridazine rings, are pivotal in pharmaceutical chemistry due to their diverse biological activities. Research into related compounds provides insights into possible applications:
Antioxidant Activity
The study of furan derivatives, including their antioxidant capacities, suggests potential for our compound in medicinal chemistry, where antioxidant properties are crucial for combating oxidative stress-related diseases (Ilyasov et al., 2020).
Antitubercular Agents
The modification and evaluation of heterocyclic compounds for antitubercular activity underline the significance of structural diversity in drug design against tuberculosis. Similar methodologies could be applied to explore the antitubercular potential of our compound (Asif, 2014).
Central Nervous System (CNS) Effects
The identification of functional chemical groups within heterocyclic compounds that may influence CNS activity suggests a research avenue for our compound in developing new CNS drugs (Saganuwan, 2017).
Antioxidant Capacity Assays
Analytical methods focusing on determining the antioxidant activity of compounds highlight the importance of such evaluations in assessing the therapeutic potential of new chemical entities. This area may be relevant for assessing the antioxidative properties of our compound (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
5-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-7-(furan-2-yl)-2-morpholin-4-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O6S/c1-30-16-6-5-14(12-18(16)31-2)15(28)13-27-22(29)20-21(19(25-27)17-4-3-9-33-17)34-23(24-20)26-7-10-32-11-8-26/h3-6,9,12H,7-8,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXZDCWKLRPQZIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCOCC5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.